Cas no 2375086-87-4 (12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane)

• Product Name: 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane
• CAS No: 2375086-87-4
• MF: C₁₈H₃₁F₉O₃Si
• MW: 494.508078813553
• CID: 6794737
• PubChem ID: 169407966
• Update Time: 2025-05-19

12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• MFCD32857310
• 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane
• 2375086-87-4

• Inchi： 1S/C18H31F9O3Si/c1-28-31(29-2,30-3)14-12-10-8-6-4-5-7-9-11-13-15(19,20)16(21,22)17(23,24)18(25,26)27/h4-14H2,1-3H3
• InChI Key： UVXRSROEDWZZAM-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(OC)(OC)OC

Computed Properties

• Exact Mass: 494.18987484g/mol
• Monoisotopic Mass: 494.18987484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane

Introduction to Compound with CAS No. 2375086-87-4 and Product Name: 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane

The compound with the CAS number 2375086-87-4 and the product name 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane represents a fascinating advancement in the field of organofunctional silicon chemistry. This compound belongs to a class of silanes that are characterized by their unique structure and versatile applications in various scientific and industrial domains. The presence of multiple fluorine atoms in its structure imparts exceptional thermal stability and chemical inertness, making it an attractive candidate for a wide range of applications.

In recent years, there has been a growing interest in the development of organofunctional silanes due to their ability to modify surfaces and materials at the molecular level. The compound in question is particularly noteworthy because of its highly fluorinated alkyl chain, which provides it with distinct properties that set it apart from other silanes. This fluorinated structure not only enhances its resistance to environmental degradation but also allows it to form stable bonds with a variety of substrates.

One of the most compelling aspects of this compound is its potential application in the field of nanotechnology. The long alkyl chain and the fluorine atoms create a surface that can interact with nanoparticles in novel ways. This has led to research exploring its use as a coupling agent or modifier in nanocomposites. For instance, studies have shown that it can improve the dispersion of nanoparticles in polymers by providing steric stabilization against agglomeration.

The compound's properties also make it suitable for use in coatings and adhesives. The fluorine atoms contribute to hydrophobicity and low surface energy, which are desirable characteristics for coatings that need to resist water and environmental pollutants. Additionally, its ability to form strong covalent bonds with substrates ensures excellent adhesion properties. Recent research has demonstrated its effectiveness in creating durable protective coatings for metals and plastics.

Another area where this compound has shown promise is in the development of biomedical materials. The biocompatibility of silicon-based compounds combined with the unique surface properties of this silane make it an ideal candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds. For example, researchers have explored its use as a surface modifier for implants to enhance biocompatibility and reduce rejection rates.

The synthesis of 12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the long alkyl chain is particularly challenging due to the high reactivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity.

In conclusion,12,12,13,13,14,14,15,15,15-Nonafluoropentadecyltrimethoxysilane (CAS No. 2375086-87-4) is a remarkable compound with a wide range of potential applications. Its unique structure and properties make it an invaluable tool for researchers and industry professionals working in fields such as nanotechnology、coatings、adhesives，and biomedical materials。 As research continues，it is likely that new applications for this compound will be discovered，further solidifying its importance in modern chemistry。